N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[5-[2-(3-methoxyphenyl)ethylsulfamoyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H17N3O4S2/c1-10(18)17-14-15-9-13(22-14)23(19,20)16-7-6-11-4-3-5-12(8-11)21-2/h3-5,8-9,16H,6-7H2,1-2H3,(H,15,17,18)
• InChI Key: UZRYNLIWYIVAKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)S(=O)(=O)NCCC2=CC(=CC=C2)OC
• Molecular Formula: C14H17N3O4S2
• Molecular Weight: 355.4 g/mol

Description

N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide, also known as MTSEA, is a chemical compound that has been widely used in scientific research. MTSEA is a sulfhydryl-reactive compound that can modify cysteine residues in proteins, leading to changes in protein function.

Mechanism of Action

N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide reacts with cysteine residues in proteins through a thiol-disulfide exchange reaction. The sulfhydryl group of cysteine reacts with the sulfonamide group of N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide, leading to the formation of a covalent bond between N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide and the protein. This covalent modification can lead to changes in protein conformation and activity.
Biochemical and Physiological Effects:
N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide can modify cysteine residues in proteins, leading to changes in protein function. This can have both biochemical and physiological effects. For example, N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide has been shown to inhibit the activity of ion channels and transporters by modifying critical cysteine residues. This can lead to changes in membrane potential, ion flux, and cellular signaling. N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide has also been shown to modulate the activity of enzymes by modifying active site cysteine residues.

Advantages and Limitations for Lab Experiments

N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide has several advantages as a research tool. It is relatively easy to synthesize and can be used to modify cysteine residues in a wide range of proteins. It is also relatively specific for cysteine residues and does not react with other amino acids. However, there are also limitations to using N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide. It can modify multiple cysteine residues in a protein, leading to complex effects on protein function. It can also have off-target effects on other proteins in a complex mixture.

Future Directions

There are several future directions for research on N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide. One area of interest is the development of more specific sulfhydryl-reactive compounds that can target specific cysteine residues in proteins. Another area of interest is the use of N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide and other sulfhydryl-reactive compounds to study protein-protein interactions and protein-ligand interactions. Finally, the use of N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide in drug discovery and development is an area of active research, as it can be used to identify potential drug targets and evaluate the efficacy of drug candidates.

Scientific Research Applications

N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide has been widely used in scientific research as a tool to study protein structure and function. It can react with cysteine residues in proteins, leading to changes in protein conformation and activity. N-[5-({[2-(3-methoxyphenyl)ethyl]amino}sulfonyl)-1,3-thiazol-2-yl]acetamide has been used to study the structure and function of ion channels, transporters, receptors, and enzymes. It has also been used to study protein-protein interactions and protein-ligand interactions.